Cas no 1806791-55-8 (3-Amino-2-(difluoromethyl)-5-methoxy-4-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-2-(difluoromethyl)-5-methoxy-4-(trifluoromethyl)pyridine
• CAS No: 1806791-55-8
• MF: C₈H₇F₅N₂O
• MW: 242.145999193192
• CID: 4856291
• Update Time: 2025-05-24

3-Amino-2-(difluoromethyl)-5-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-5-methoxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7F5N2O/c1-16-3-2-15-6(7(9)10)5(14)4(3)8(11,12)13/h2,7H,14H2,1H3
• InChI Key： DDNWQGKOPXUDPR-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C(F)F)C=1N)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1

Additional information on 3-Amino-2-(difluoromethyl)-5-methoxy-4-(trifluoromethyl)pyridine

Recent Advances in the Study of 3-Amino-2-(difluoromethyl)-5-methoxy-4-(trifluoromethyl)pyridine (CAS: 1806791-55-8)

The compound 3-Amino-2-(difluoromethyl)-5-methoxy-4-(trifluoromethyl)pyridine (CAS: 1806791-55-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits promising potential as a building block for the development of novel therapeutic agents. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of drug discovery and medicinal chemistry.

A key area of interest is the compound's role as a precursor or intermediate in the synthesis of bioactive molecules. Researchers have reported efficient synthetic routes to 3-Amino-2-(difluoromethyl)-5-methoxy-4-(trifluoromethyl)pyridine, highlighting its stability and reactivity under various conditions. The presence of multiple fluorine atoms in the molecule is believed to enhance its metabolic stability and bioavailability, making it an attractive candidate for further pharmacological evaluation.

In recent preclinical studies, derivatives of 3-Amino-2-(difluoromethyl)-5-methoxy-4-(trifluoromethyl)pyridine have demonstrated notable activity against a range of biological targets. For instance, some analogs have shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of autoimmune diseases. Other studies have explored its utility in the design of kinase inhibitors, with preliminary results indicating selective binding to certain kinase domains.

Structural-activity relationship (SAR) studies have further elucidated the importance of the difluoromethyl and trifluoromethyl groups in modulating the compound's interactions with biological targets. Computational modeling and X-ray crystallography have provided insights into the binding modes of these derivatives, offering a foundation for the rational design of more potent and selective drug candidates.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and safety profiles of 3-Amino-2-(difluoromethyl)-5-methoxy-4-(trifluoromethyl)pyridine-based compounds. Ongoing research aims to address these issues through systematic modifications of the core structure and the exploration of novel formulations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 3-Amino-2-(difluoromethyl)-5-methoxy-4-(trifluoromethyl)pyridine represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its unique chemical properties and biological activities position it as a valuable tool for the development of next-generation therapeutics. Future research will likely focus on expanding its applications across diverse therapeutic areas and overcoming current limitations to fully realize its potential.